Cas no 1780775-69-0 (1-(1,1-difluoroethyl)cyclobutan-1-amine)

• Product Name: 1-(1,1-difluoroethyl)cyclobutan-1-amine
• CAS No: 1780775-69-0
• MF: C₆H₁₁F₂N
• MW: 135.15504860878
• CID: 5896327
• PubChem ID: 84762424
• Update Time: 2025-10-18

1-(1,1-difluoroethyl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1,1-difluoroethyl)cyclobutan-1-amine
• QWJPALGJBSXSLQ-UHFFFAOYSA-N
• 1780775-69-0
• EN300-1931062

• Inchi： 1S/C6H11F2N/c1-5(7,8)6(9)3-2-4-6/h2-4,9H2,1H3
• InChI Key： QWJPALGJBSXSLQ-UHFFFAOYSA-N
• SMILES： FC(C)(C1(CCC1)N)F

Computed Properties

• Exact Mass: 135.08595568g/mol
• Monoisotopic Mass: 135.08595568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 26Ų

Additional information on 1-(1,1-difluoroethyl)cyclobutan-1-amine

Comprehensive Overview of 1-(1,1-difluoroethyl)cyclobutan-1-amine (CAS No. 1780775-69-0)

The compound 1-(1,1-difluoroethyl)cyclobutan-1-amine (CAS No. 1780775-69-0) is a fluorinated amine derivative with a cyclobutane backbone, which has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluoroethyl moiety and the strained cyclobutane ring, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of novel small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs).

In recent years, the demand for fluorinated building blocks like 1-(1,1-difluoroethyl)cyclobutan-1-amine has surged due to their ability to enhance metabolic stability and bioavailability in drug candidates. This aligns with the growing trend of precision medicine and targeted therapies, where fluorination plays a critical role in optimizing pharmacokinetic properties. The compound’s CAS No. 1780775-69-0 is frequently searched in databases such as PubChem and Reaxys, reflecting its relevance in medicinal chemistry and material science.

One of the key advantages of 1-(1,1-difluoroethyl)cyclobutan-1-amine is its versatility in cross-coupling reactions and ring-opening transformations. The cyclobutane ring’s high ring strain enables unique reactivity patterns, making it a preferred scaffold for constructing complex molecular architectures. This has led to its exploration in catalysis and polymer chemistry, where its derivatives exhibit promising thermal and chemical stability.

The compound’s synthesis typically involves nucleophilic substitution or reductive amination strategies, often starting from readily available fluorinated precursors. Recent advancements in flow chemistry and continuous manufacturing have further streamlined its production, addressing scalability challenges in industrial applications. These innovations resonate with the broader shift toward sustainable chemistry and green synthesis, topics frequently discussed in academic and industrial forums.

From a structure-activity relationship (SAR) perspective, the difluoroethyl group in 1-(1,1-difluoroethyl)cyclobutan-1-amine is known to influence electronic and steric properties, which can modulate binding affinity to biological targets. This has implications for designing next-generation therapeutics, particularly in oncology and neurology. Notably, fluorinated amines are increasingly explored in CNS drug development due to their ability to cross the blood-brain barrier (BBB).

In summary, 1-(1,1-difluoroethyl)cyclobutan-1-amine (CAS No. 1780775-69-0) represents a cutting-edge chemical entity with multifaceted applications. Its integration into high-throughput screening libraries and fragment-based drug design underscores its importance in modern research. As the scientific community continues to explore fluorine’s role in molecular design, this compound is poised to remain a focal point in innovative chemical synthesis and therapeutic development.